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2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177173-25g |
2,4-dihydroxy-6-methylnicotinic acid |
846557-80-0 | 95% | 25g |
$427 | 2021-08-05 | |
| TRC | D479533-100mg |
2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid |
846557-80-0 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | D479533-250mg |
2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid |
846557-80-0 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | D479533-500mg |
2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid |
846557-80-0 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | D479533-1g |
2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid |
846557-80-0 | 1g |
$98.00 | 2023-05-18 | ||
| Alichem | A029205969-25g |
2,4-Dihydroxy-6-methylnicotinic acid |
846557-80-0 | 95% | 25g |
$492.48 | 2023-08-31 | |
| Chemenu | CM177173-25g |
2,4-dihydroxy-6-methylnicotinic acid |
846557-80-0 | 95%+ | 25g |
$497 | 2022-06-10 | |
| Apollo Scientific | OR13195-1g |
2,4-Dihydroxy-6-methylnicotinic acid |
846557-80-0 | 96% | 1g |
£59.00 | 2025-02-19 | |
| Apollo Scientific | OR13195-5g |
2,4-Dihydroxy-6-methylnicotinic acid |
846557-80-0 | 96% | 5g |
£145.00 | 2025-02-19 | |
| Apollo Scientific | OR13195-25g |
2,4-Dihydroxy-6-methylnicotinic acid |
846557-80-0 | 96% | 25g |
£585.00 | 2025-02-19 |
Audited Supplier
2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid (CAS No. 846557-80-0) is a specialized organic compound belonging to the pyridine carboxylic acid family. Its unique structural features, including hydroxyl and carboxyl functional groups, make it a valuable intermediate in pharmaceutical and agrochemical research. This compound is often searched under variations like "2,4-dihydroxy-6-methyl-3-pyridinecarboxylic acid" or "6-methyl-2,4-dihydroxynicotinic acid", reflecting its diverse nomenclature in scientific literature.
In recent years, the demand for pyridine derivatives has surged due to their applications in drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. Researchers frequently inquire about "synthesis methods for 2,4-dihydroxy-6-methylpyridine-3-carboxylic acid" or "CAS 846557-80-0 solubility and stability", highlighting its relevance in experimental workflows. The compound's ability to act as a chelating agent also attracts interest in material science for metal-organic frameworks (MOFs).
From an analytical perspective, 2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid exhibits characteristic UV-Vis absorption peaks between 260-290 nm, making it identifiable via spectroscopic techniques. Chromatographic methods (HPLC/UPLC) with C18 columns are commonly employed for purity assessment, addressing frequent queries like "HPLC analysis of CAS 846557-80-0". Its crystalline form typically shows melting points in the range of 215-220°C, with thermal stability up to 150°C under inert atmospheres.
The compound's green chemistry potential aligns with current sustainability trends. Recent patents disclose its use in biodegradable polymer modifiers and non-toxic corrosion inhibitors, responding to searches for "eco-friendly pyridine derivatives". Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper PPE (gloves, goggles) is recommended during laboratory use.
In pharmaceutical contexts, 2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid serves as a precursor for vitamin B3 analogs and anti-inflammatory compounds. Published studies describe its role in modulating NAD+ biosynthesis pathways, connecting to popular health topics like "cellular energy metabolism". The compound's LogP value (~1.2) suggests moderate lipophilicity, influencing formulation strategies for bioavailability enhancement.
Industrial-scale production typically involves condensation reactions of malonic acid derivatives with methyl-substituted pyridines, with yields optimized to >85% in recent process innovations. Manufacturers often search for "CAS 846557-80-0 bulk suppliers" or "GMP-grade pyridine carboxylic acids", reflecting commercial demand. Storage recommendations include amber glass containers at 2-8°C to prevent photodegradation.
Emerging applications in cosmetic science leverage the compound's antioxidant properties, particularly in anti-aging formulations. This aligns with trending searches for "pyridine derivatives in skincare". Analytical certificates typically specify ≥98% purity by titration, with residual solvent levels meeting ICH Q3C guidelines.
For researchers exploring structure-activity relationships, the compound's tautomeric equilibrium (keto-enol forms) presents interesting stereoelectronic effects. Computational chemistry studies frequently cite "846557-80-0 molecular docking" when investigating binding interactions with biological targets. The crystalline structure has been resolved via X-ray diffraction (CCDC deposition numbers available).
Quality control protocols emphasize monitoring for potential impurities like 2-hydroxy-6-methylnicotinic acid (HPLC retention time ~3.2 minutes). Stability studies indicate <2% degradation after 24 months when stored properly, addressing common concerns about "CAS 846557-80-0 shelf life". International suppliers provide CoA documentation including heavy metal testing (<10 ppm).
In conclusion, 2,4-Dihydroxy-6-methylpyridine-3-carboxylic acid represents a versatile building block with growing interdisciplinary importance. Its combination of synthetic accessibility, structural modularity, and biocompatibility continues to drive innovation across multiple scientific domains, from medicinal chemistry to sustainable materials development.
